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  3. ethyl 2-(3,5-ditert-butyl-4-hydroxybenzylidene)-5-(2,5-dimethoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
ethyl 2-(3,5-ditert-butyl-4-hydroxybenzylidene)-5-(2,5-dimethoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate ethyl 2-(3,5-ditert-butyl-4-hydroxybenzylidene)-5-(2,5-dimethoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Brand Name: Vulcanchem
CAS No.:
VCID: VC0995703
InChI: InChI=1S/C33H40N2O6S/c1-11-41-30(38)26-18(2)34-31-35(27(26)21-17-20(39-9)12-13-24(21)40-10)29(37)25(42-31)16-19-14-22(32(3,4)5)28(36)23(15-19)33(6,7)8/h12-17,27,36H,11H2,1-10H3/b25-16+
SMILES: CCOC(=O)C1=C(N=C2N(C1C3=C(C=CC(=C3)OC)OC)C(=O)C(=CC4=CC(=C(C(=C4)C(C)(C)C)O)C(C)(C)C)S2)C
Molecular Formula: C33H40N2O6S
Molecular Weight: 592.7 g/mol

ethyl 2-(3,5-ditert-butyl-4-hydroxybenzylidene)-5-(2,5-dimethoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate

CAS No.:

Cat. No.: VC0995703

Molecular Formula: C33H40N2O6S

Molecular Weight: 592.7 g/mol

* For research use only. Not for human or veterinary use.

ethyl 2-(3,5-ditert-butyl-4-hydroxybenzylidene)-5-(2,5-dimethoxyphenyl)-7-methyl-3-oxo-2,3-dihydro-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate -

Specification

Molecular Formula C33H40N2O6S
Molecular Weight 592.7 g/mol
IUPAC Name ethyl (2E)-2-[(3,5-ditert-butyl-4-hydroxyphenyl)methylidene]-5-(2,5-dimethoxyphenyl)-7-methyl-3-oxo-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate
Standard InChI InChI=1S/C33H40N2O6S/c1-11-41-30(38)26-18(2)34-31-35(27(26)21-17-20(39-9)12-13-24(21)40-10)29(37)25(42-31)16-19-14-22(32(3,4)5)28(36)23(15-19)33(6,7)8/h12-17,27,36H,11H2,1-10H3/b25-16+
Standard InChI Key HFGYKVVOEDUIHI-PCLIKHOPSA-N
Isomeric SMILES CCOC(=O)C1=C(N=C2N(C1C3=C(C=CC(=C3)OC)OC)C(=O)/C(=C\C4=CC(=C(C(=C4)C(C)(C)C)O)C(C)(C)C)/S2)C
SMILES CCOC(=O)C1=C(N=C2N(C1C3=C(C=CC(=C3)OC)OC)C(=O)C(=CC4=CC(=C(C(=C4)C(C)(C)C)O)C(C)(C)C)S2)C
Canonical SMILES CCOC(=O)C1=C(N=C2N(C1C3=C(C=CC(=C3)OC)OC)C(=O)C(=CC4=CC(=C(C(=C4)C(C)(C)C)O)C(C)(C)C)S2)C

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